N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide

• IUPAC Name: N-[(2-hydroxynaphthalen-1-yl)-phenylmethyl]butanamide
• InChI: InChI=1S/C21H21NO2/c1-2-8-19(24)22-21(16-10-4-3-5-11-16)20-17-12-7-6-9-15(17)13-14-18(20)23/h3-7,9-14,21,23H,2,8H2,1H3,(H,22,24)
• InChI Key: QNSRETRZMMMUCH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC(C1=CC=CC=C1)C2=C(C=CC3=CC=CC=C32)O
• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol
• Solubility: <0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide, also known as NBMPR, is a synthetic compound that has been widely used in scientific research. This compound is an inhibitor of nucleoside transporters, which are responsible for the uptake of nucleosides into cells.

Mechanism of Action

N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide inhibits nucleoside transporters by binding to the transporter protein and preventing the uptake of nucleosides into cells. This leads to a decrease in intracellular nucleoside levels, which can have various effects on cell physiology.
Biochemical and Physiological Effects:
N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide has been shown to have various biochemical and physiological effects, depending on the cell type and experimental conditions. In general, N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide has been shown to inhibit cell proliferation, induce apoptosis, and modulate immune response. N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide has also been shown to affect the metabolism of nucleosides and other purine and pyrimidine nucleotides.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide in lab experiments is its high specificity for nucleoside transporters. This allows researchers to selectively inhibit nucleoside transporters without affecting other cellular processes. However, one limitation of using N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide is its potential toxicity, which can vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide. One potential direction is to investigate the potential of nucleoside transporters as therapeutic targets in cancer and other diseases. Another direction is to study the role of nucleoside transporters in immune response and inflammation. Additionally, future research could focus on developing new inhibitors of nucleoside transporters with improved specificity and reduced toxicity.

Synthesis Methods

N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide can be synthesized through a multi-step process that involves the reaction of 2-hydroxy-1-naphthaldehyde with benzylamine followed by the addition of butyraldehyde. The resulting product is then purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide has been widely used in scientific research as an inhibitor of nucleoside transporters. It has been used to study the role of nucleoside transporters in various physiological processes, including cell proliferation, apoptosis, and immune response. N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]butanamide has also been used in cancer research to investigate the potential of nucleoside transporters as therapeutic targets.